N-{[1-(2-acetylbenzoyl)-3-piperidinyl]methyl}-4-fluorobenzamide

• IUPAC Name: N-[[1-(2-acetylbenzoyl)piperidin-3-yl]methyl]-4-fluorobenzamide
• InChI: InChI=1S/C22H23FN2O3/c1-15(26)19-6-2-3-7-20(19)22(28)25-12-4-5-16(14-25)13-24-21(27)17-8-10-18(23)11-9-17/h2-3,6-11,16H,4-5,12-14H2,1H3,(H,24,27)
• InChI Key: JWOBLOVDXXECEC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1C(=O)N2CCCC(C2)CNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C22H23FN2O3
• Molecular Weight: 382.4 g/mol

Description

N-{[1-(2-acetylbenzoyl)-3-piperidinyl]methyl}-4-fluorobenzamide, commonly known as AB-FUBINACA, is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. It belongs to the class of indazole-based synthetic cannabinoids and has a chemical formula of C21H22FN3O2. AB-FUBINACA was first synthesized in 2012 by Pfizer Inc. and has since been used in scientific research to study the effects of synthetic cannabinoids on the human body.

Mechanism of Action

AB-FUBINACA acts on the cannabinoid receptors in the brain, specifically the CB1 and CB2 receptors. These receptors are responsible for regulating various physiological processes, including pain, appetite, and mood. AB-FUBINACA binds to these receptors and activates them, leading to the psychoactive effects associated with synthetic cannabinoids.
Biochemical and Physiological Effects:
The biochemical and physiological effects of AB-FUBINACA are similar to those of other synthetic cannabinoids. These effects include altered perception, mood, and cognition, as well as increased heart rate and blood pressure. Synthetic cannabinoids are also known to cause anxiety, paranoia, and hallucinations.

Advantages and Limitations for Lab Experiments

AB-FUBINACA has several advantages for use in scientific research. It is a potent synthetic cannabinoid, which allows researchers to study the effects of these compounds on the human body. However, AB-FUBINACA also has several limitations. It is highly potent and can cause severe adverse effects, making it difficult to use in human studies. Additionally, the synthesis of AB-FUBINACA is complex and requires specialized equipment and skilled chemists.

Future Directions

There are several future directions for research involving AB-FUBINACA. One area of research could be the development of new synthetic cannabinoids that are less potent and have fewer adverse effects. Another area of research could be the study of the long-term effects of synthetic cannabinoids on the human body. Finally, researchers could investigate the potential therapeutic uses of synthetic cannabinoids, such as in the treatment of chronic pain or anxiety disorders.
Conclusion:
AB-FUBINACA is a potent synthetic cannabinoid that has gained popularity in recent years. It has been used extensively in scientific research to study the effects of synthetic cannabinoids on the human body. AB-FUBINACA acts on the cannabinoid receptors in the brain, leading to altered perception, mood, and cognition. However, AB-FUBINACA is highly potent and can cause severe adverse effects, making it difficult to use in human studies. There are several future directions for research involving AB-FUBINACA, including the development of new synthetic cannabinoids and the study of the long-term effects of these compounds on the human body.

Scientific Research Applications

AB-FUBINACA has been used extensively in scientific research to study the effects of synthetic cannabinoids on the human body. Synthetic cannabinoids are known to bind to the same receptors in the brain as THC, the active ingredient in marijuana. However, synthetic cannabinoids are much more potent than THC and can cause severe adverse effects, including psychosis, seizures, and even death.